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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 1,4-
Dimethoxybutane, a versatile solvent and synthetic intermediate. The information is presented
to support its application in research and development, particularly in the fields of organic
synthesis and material science.

Core Physical and Chemical Properties

1,4-Dimethoxybutane, also known as tetramethylene glycol dimethyl ether, is an aliphatic
diether.[1] Its structure, characterized by two ether functional groups, imparts properties that
make it a useful aprotic solvent for various chemical reactions.[2]

The key physical properties of 1,4-Dimethoxybutane are summarized in the table below for
easy reference and comparison. These values have been compiled from various sources and
represent the most current and reliable data available.
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Property Value Source(s)
Molecular Formula C6H1402 [11[3]
Molecular Weight 118.17 g/mol [2][3]

CAS Number 13179-96-9 [1]12113]
Boiling Point 131 °C [1114]
Melting Point 140-142 °C [1][4]
Density 0.842 £ 0.06 g/cm3 (Predicted) [1114]

LogP (Octanol/Water Partition

Coefficient) 1.05940 ]

PSA (Polar Surface Area) 18.46000 A2 [1]

Note on Melting Point: The reported melting point of 140-142 °C appears unusually high for a
compound of this molecular weight and structure.[1][4] Researchers should verify this value
experimentally if it is critical for their application.

Experimental Protocols

The determination of the physical properties of 1,4-Dimethoxybutane, as well as its synthesis,
involves standard laboratory procedures. Below are detailed methodologies for key
experimental processes.

High-purity 1,4-Dimethoxybutane can be synthesized in a laboratory setting via two common
methods:

» Nucleophilic Substitution: This approach involves the reaction of 1,4-dibromobutane with
sodium methoxide. The reaction conditions, such as molar ratios, temperature, and solvent
selection, should be optimized to maximize the yield.[2]

» Acid-Catalyzed Etherification: An alternative route is the acid-catalyzed etherification of 1,4-
butanediol with methanol.[2]
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Following the synthesis, purification is crucial to achieve a high-purity product. Fractional
distillation under reduced pressure is the recommended method for purifying 1,4-
Dimethoxybutane.[2]

The following are general experimental protocols for determining the key physical properties of
a liquid organic compound like 1,4-Dimethoxybutane.

o Boiling Point Determination:

o Place a small sample of the purified liquid into a micro boiling point apparatus or a test
tube with a capillary tube inverted inside.

o Heat the sample gently in a heating block or oil bath.

o Record the temperature at which a steady stream of bubbles emerges from the capillary
tube and the temperature at which the liquid re-enters the capillary tube upon cooling. The
average of these two temperatures is the boiling point.

o Density Measurement:
o Accurately weigh a clean, dry pycnometer (a small glass flask of a known volume).

o Fill the pycnometer with the liquid sample, ensuring there are no air bubbles, and weigh it

again.

o The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.
o Refractive Index Measurement:

Use a calibrated refractometer.

[¢]

Place a few drops of the liquid sample on the prism of the refractometer.

[e]

o

Close the prism and allow the temperature to stabilize.

Read the refractive index from the instrument's scale.

[¢]
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Visualized Workflows and Relationships

To further clarify the experimental and logical processes, the following diagrams have been
generated using Graphviz.

This diagram illustrates the two primary synthesis routes for 1,4-Dimethoxybutane and the
subsequent purification step.
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Caption: Synthesis and purification workflow for 1,4-Dimethoxybutane.

This diagram outlines the logical sequence for determining the fundamental physical properties
of a purified liquid sample.
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Caption: Logical workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,4-Dimethoxybutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078858#physical-properties-of-1-4-dimethoxybutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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